![molecular formula C18H16ClN3O3 B5327374 N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethoxybenzamide](/img/structure/B5327374.png)
N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethoxybenzamide
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Description
N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethoxybenzamide is a compound that has been studied in various contexts due to its interesting chemical and physical properties. While specific research on this exact compound is limited, related compounds have been synthesized and analyzed for their structural and functional properties.
Synthesis Analysis
The synthesis process for compounds similar to this compound typically involves multiple steps, including condensation reactions and the use of specific reagents like phosphorus oxychloride and ethane-1,2-diamine. These processes lead to the formation of complex structures with potential biological activities (Huang et al., 2020).
Molecular Structure Analysis
Structural analysis of such compounds is often conducted using techniques like X-ray diffraction, NMR spectroscopy, and density functional theory (DFT) calculations. These methods provide detailed insights into the bond lengths, angles, and overall molecular geometry, which are crucial for understanding the compound's chemical behavior (Karabulut et al., 2014).
Chemical Reactions and Properties
The chemical properties of these compounds are often characterized by their reactivity with various agents. Studies have shown that related compounds can undergo reactions like hydrogen bonding and cyclization, leading to the formation of new derivatives with distinct properties (Şahin et al., 2012).
Physical Properties Analysis
Physical properties like melting points, solubility, and crystalline structure are key aspects studied in these compounds. These properties are influenced by molecular interactions and the presence of specific functional groups (Cannizzaro et al., 1998).
Chemical Properties Analysis
The chemical properties of these compounds, such as acidity, basicity, and reactivity, are often analyzed in relation to their potential applications in fields like medicinal chemistry and material science. The interaction of these compounds with biological systems is also a key area of study (Rehman et al., 2013).
Future Directions
properties
IUPAC Name |
N-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-ethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O3/c1-2-24-15-10-6-4-8-13(15)18(23)20-11-16-21-17(22-25-16)12-7-3-5-9-14(12)19/h3-10H,2,11H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNTLJLQBFDRNQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NCC2=NC(=NO2)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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